Cas no 1327316-93-7 (2-(3,4-dimethoxyphenyl)-1-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one)

• Product Name: 2-(3,4-dimethoxyphenyl)-1-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one
• CAS No: 1327316-93-7
• MF: C₂₀H₂₀N₄O₄
• MW: 380.397204399109
• CID: 6239463
• PubChem ID: 49745907
• Update Time: 2025-06-08

2-(3,4-dimethoxyphenyl)-1-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-1-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one
• 2-(3,4-dimethoxyphenyl)-1-[3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethanone
• F6064-1247
• 2-(3,4-dimethoxyphenyl)-1-{3-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}ethan-1-one
• 2-(3,4-dimethoxyphenyl)-1-(3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone
• AKOS024530664
• 1327316-93-7
• VU0530859-1

• Inchi： 1S/C20H20N4O4/c1-26-16-6-5-13(8-17(16)27-2)9-18(25)24-11-15(12-24)20-22-19(23-28-20)14-4-3-7-21-10-14/h3-8,10,15H,9,11-12H2,1-2H3
• InChI Key： ZUJSRCRNOGEMCX-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C(CC3C=CC(=C(C=3)OC)OC)=O)C2)=NC(C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 380.14845513g/mol
• Monoisotopic Mass: 380.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxyphenyl)-1-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one

Introduction to 2-(3,4-dimethoxyphenyl)-1-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one (CAS No. 1327316-93-7)

2-(3,4-dimethoxyphenyl)-1-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one (CAS No. 1327316-93-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a pyridine ring and dimethoxyphenyl substituents, contribute to its pharmacological profile and make it a promising candidate for further investigation.

The chemical structure of 2-(3,4-dimethoxyphenyl)-1-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one is characterized by a central oxadiazole ring linked to an azetidine moiety. The azetidine ring is further substituted with a pyridine group and a dimethoxyphenyl group. These functional groups are known to play crucial roles in the compound's biological activity and interactions with biological targets. The pyridine ring, in particular, is a common motif in many bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions.

Recent studies have highlighted the potential of 2-(3,4-dimethoxyphenyl)-1-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-1-one as an inhibitor of various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. Kinase inhibitors are a class of drugs that have revolutionized cancer therapy by targeting specific signaling pathways that drive tumor growth. The ability of 2-(3,4-dimethoxyphenyl)-1-{3-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}ethan-one to selectively inhibit these kinases suggests its potential as a lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, 2-(3,4-dimethoxyphenyl)-1-{3-3-(pyridin-3-y l)-1,2,4 -oxadiazol -5 - ylazetidin - 1 - yl} ethan - 1 - one has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that 2-(3,4-dimethoxyphenyl)-1-{3-[ (pyridin - 3 - yl) - 1 , 2 , 4 - oxadiazol - 5 - yl] azetidin - 1 - yl} ethan - 1 - one may have therapeutic potential in treating inflammatory disorders.

The pharmacokinetic properties of 2-(3 , 4-dimethoxypheny l) - 1 - { 3-[ (pyridi n - 3-y l) - 1 , 2 , 4-o xadi azol - 5-y l] azeti din - 1-y l} ethan - 1-on e have also been studied extensively. Research has shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are essential characteristics for a drug candidate. These properties make it suitable for further development as an orally administered therapeutic agent.

To further explore the therapeutic potential of 2 -( 3 , 4-di metho xyph eny l) - 1-{ 3-[ (pyri din - 3-y l) - 1 , 2 , 4-o xadi azol - 5-y l] azeti din - 1-y l} ethan - 1-on e, several preclinical studies have been conducted to evaluate its safety and efficacy in animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. Additionally, the compound has shown promising results in reducing tumor growth and inflammation in various animal models of cancer and inflammatory diseases.

In conclusion, 2 -( 3 , 4-di metho xyph eny l) - 1-{ 3-[ (pyri din - 3-y l) - 1 , 2 , 4-o xadi azol - 5-y l] azeti din - 1-y l} ethan - 1-on e (CAS No. * * * * * * * * * * * * * * * * * (CAS No. * * * * * * * * * * * * * * * * * * *) is a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development as a novel drug candidate. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.) is a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development as a novel drug candidate. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.